Cas no 109852-09-7 (1-Butanone,1-(4-fluorophenyl)-4-[4-hydroxy-4-[4-(iodo-122I)phenyl]-1-piperidinyl]- (9CI))
109852-09-7 structure
Product Name:1-Butanone,1-(4-fluorophenyl)-4-[4-hydroxy-4-[4-(iodo-122I)phenyl]-1-piperidinyl]- (9CI)
CAS No:109852-09-7
MF:C21H23FINO2
MW:462.318822145462
CID:168555
PubChem ID:194833
Update Time:2025-04-19
1-Butanone,1-(4-fluorophenyl)-4-[4-hydroxy-4-[4-(iodo-122I)phenyl]-1-piperidinyl]- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 1-Butanone,1-(4-fluorophenyl)-4-[4-hydroxy-4-[4-(iodo-122I)phenyl]-1-piperidinyl]- (9CI)
- iodoperidol
- 1-(4-fluorophenyl)-4-{4-hydroxy-4-[4-(~122~I)iodophenyl]piperidin-1-yl}butan-1-one
- 109852-09-7
- 1-(4-fluorophenyl)-4-[4-hydroxy-4-(4-(122I)iodanylphenyl)piperidin-1-yl]butan-1-one
- DTXSID30911377
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- Inchi: 1S/C21H23FINO2/c22-18-7-3-16(4-8-18)20(25)2-1-13-24-14-11-21(26,12-15-24)17-5-9-19(23)10-6-17/h3-10,26H,1-2,11-15H2/i23-5
- InChI Key: JPEHWRTVXAFUAU-GBNGAQPWSA-N
- SMILES: [122I]C1C=CC(=CC=1)C1(CCN(CCCC(C2C=CC(=CC=2)F)=O)CC1)O
Computed Properties
- Exact Mass: 467.07539
- Monoisotopic Mass: 462.079
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 451
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Density: 1.491
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.612
- PSA: 40.54
1-Butanone,1-(4-fluorophenyl)-4-[4-hydroxy-4-[4-(iodo-122I)phenyl]-1-piperidinyl]- (9CI) Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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